Cas no 296768-49-5 (5-(4-METHYLPHENYL)THIOPHENE-2-BORONIC ACID)

5-(4-Methylphenyl)thiophene-2-boronic acid is a boronic acid derivative featuring a thiophene core substituted with a 4-methylphenyl group at the 5-position and a boronic acid moiety at the 2-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heterobiaryl structures with high efficiency. Its stability under typical reaction conditions and compatibility with various functional groups make it a valuable reagent in pharmaceutical and materials science research. The methylphenyl substituent enhances solubility in organic solvents, facilitating handling in synthetic applications. Proper storage under inert conditions is recommended to maintain reactivity.

5-(4-METHYLPHENYL)THIOPHENE-2-BORONIC ACID structure

296768-49-5 structure

Product Name:5-(4-METHYLPHENYL)THIOPHENE-2-BORONIC ACID

CAS No:296768-49-5

MF:C₁₁H₁₁BO₂S

MW:218.079841852188

MDL:MFCD09952071

CID:654198

Update Time:2025-10-28

5-(4-METHYLPHENYL)THIOPHENE-2-BORONIC ACID Chemical and Physical Properties

Names and Identifiers

- 5-(4-METHYLPHENYL)THIOPHENE-2-BORONIC ACID
- [5-(4-methylphenyl)thiophen-2-yl]boronic acid
- Boronic acid, [5-(4-methylphenyl)-2-thienyl]-
- (5-(p-tolyl)thiophen-2-yl)boronic acid
- Boronic acid, B-[5-(4-methylphenyl)-2-thienyl]-
- MDL： MFCD09952071
- Inchi： 1S/C11H11BO2S/c1-8-2-4-9(5-3-8)10-6-7-11(15-10)12(13)14/h2-7,13-14H,1H3
- InChI Key： VIQKTJYFEPBJDG-UHFFFAOYSA-N
- SMILES： B(C1SC(C2=CC=C(C)C=C2)=CC=1)(O)O

5-(4-METHYLPHENYL)THIOPHENE-2-BORONIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM573185-1g	Boronic acid,B-[5-(4-methylphenyl)-2-thienyl]-	296768-49-5	95%+	1g	$294	2022-11-27
Chemenu	CM573185-5g	Boronic acid,B-[5-(4-methylphenyl)-2-thienyl]-	296768-49-5	95%+	5g	$1470	2022-11-27
Chemenu	CM573185-25g	Boronic acid,B-[5-(4-methylphenyl)-2-thienyl]-	296768-49-5	95%+	25g	$5880	2022-11-27
abcr	AB389897-1 g	5-(4-Methylphenyl)thiophene-2-boronic acid	296768-49-5		1g	€552.00	2023-04-25
Enamine	EN300-9484885-1.0g	[5-(4-methylphenyl)thiophen-2-yl]boronic acid	296768-49-5	95%	1.0g	$0.0	2023-01-12
abcr	AB389897-1g	5-(4-Methylphenyl)thiophene-2-boronic acid; .	296768-49-5		1g	€369.80	2025-03-19
Ambeed	A688686-1g	5-(4-Methylphenyl)Thiophene-2-boronic acid	296768-49-5	98%	1g	$662.0	2024-08-03
abcr	AB389897-5g	5-(4-Methylphenyl)thiophene-2-boronic acid; .	296768-49-5		5g	€999.00	2025-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1641573-1g	(5-(P-tolyl)thiophen-2-yl)boronic acid	296768-49-5	98%	1g	￥6224.00	2024-08-03